Cas no 142705-49-5 (4-Isoxazolebutanoic acid, pentyl ester)
142705-49-5 structure
Product Name:4-Isoxazolebutanoic acid, pentyl ester
CAS No:142705-49-5
MF:C12H19NO3
MW:225.284163713455
CID:3738498
PubChem ID:85650680
Update Time:2025-04-22
4-Isoxazolebutanoic acid, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolebutanoic acid, pentyl ester
- 142705-49-5
- Pentyl 4-isoxazolebutanoate
- DTXSID501309799
-
- Inchi: 1S/C12H19NO3/c1-2-3-4-8-15-12(14)7-5-6-11-9-13-16-10-11/h9-10H,2-8H2,1H3
- InChI Key: QFYPNLABMTYXOV-UHFFFAOYSA-N
- SMILES: O1C=C(CCCC(OCCCCC)=O)C=N1
Computed Properties
- Exact Mass: 225.13649347Da
- Monoisotopic Mass: 225.13649347Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.3Ų
4-Isoxazolebutanoic acid, pentyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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